molecular formula C17H22N2O5 B8752589 1-Benzyl 4-ethyl 2-carbamoylpiperidine-1,4-dicarboxylate

1-Benzyl 4-ethyl 2-carbamoylpiperidine-1,4-dicarboxylate

Cat. No.: B8752589
M. Wt: 334.4 g/mol
InChI Key: QTZALVSZHPYNBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Benzyl 4-ethyl 2-carbamoylpiperidine-1,4-dicarboxylate is a useful research compound. Its molecular formula is C17H22N2O5 and its molecular weight is 334.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H22N2O5

Molecular Weight

334.4 g/mol

IUPAC Name

1-O-benzyl 4-O-ethyl 2-carbamoylpiperidine-1,4-dicarboxylate

InChI

InChI=1S/C17H22N2O5/c1-2-23-16(21)13-8-9-19(14(10-13)15(18)20)17(22)24-11-12-6-4-3-5-7-12/h3-7,13-14H,2,8-11H2,1H3,(H2,18,20)

InChI Key

QTZALVSZHPYNBJ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1CCN(C(C1)C(=O)N)C(=O)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 2-carbamoylpiperidine-4-carboxylate hydrochloride (2 g, 7.86 mmol) was slurried in dichloromethane (25 mL) and DIPEA (3.43 mL, 19.65 mmol) was added followed by benzyl carbonochloridate (1.161 mL, 8.25 mmol) dropwise. The reaction was stirred for 1 h then washed with 25 mL of 2 M HCl and water, dried over Na2SO4 and evaporated. The crude product was purified on a 100 g Biotage column with heptane/EtOAc over 4 CV followed by 100% EtOAc over 10 CV. 1-Benzyl 4-ethyl 2-carbamoylpiperidine-1,4-dicarboxylate (1.99 g, 76%) was isolated. 1H NMR (400 MHz, dmso) δ 1.16 (t, 3H), 1.57-1.69 (m, 1H), 1.81-1.92 (m, 1H), 1.95-2.07 (m, 1H), 2.21-2.32 (m, 1H), 2.58-2.67 (m, 1H), 3.29-3.45 (m, 1H), 3.69-3.77 (m, 1H), 3.92-4.06 (m, 2H), 4.34 (t, 1H), 4.99-5.08 (m, 2H), 6.95 (s, 1H), 7.25-7.38 (m, 6H). MS m/z 335 (M+H)+
Name
Ethyl 2-carbamoylpiperidine-4-carboxylate hydrochloride
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
3.43 mL
Type
reactant
Reaction Step Two
Quantity
1.161 mL
Type
reactant
Reaction Step Three
Quantity
25 mL
Type
solvent
Reaction Step Four

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